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Abstract
Allura Red AC, systematically known as the disodium salt of 6-hydroxy-5-[(2-methoxy-5-methyl-

4-sulfophenyl)azo]-2-naphthalenesulfonic acid, is a synthetic azo dye designated as E129 in

the European Union and FD&C Red No. 40 in the United States.[1] Its vibrant red hue, high

tinctorial strength, and cost-effectiveness have led to its widespread use in the food, beverage,

pharmaceutical, and cosmetic industries.[2][3] For researchers and formulation scientists, a

comprehensive understanding of its physicochemical properties, particularly its solubility in

various solvent systems and its stability under different environmental conditions, is critical for

ensuring product quality, efficacy, and shelf-life. This technical guide provides an in-depth

review of the solubility and stability of E129, presents standardized experimental protocols for

its characterization, and summarizes key quantitative data.

Physicochemical Properties
Allura Red AC is a dark red, water-soluble powder or granule.[3][4] Its chemical structure,

featuring an azo linkage (-N=N-) and sulfonate groups, is responsible for its color and aqueous

solubility.
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Property Value References

Chemical Name

Disodium 6-hydroxy-5-[(2-

methoxy-5-methyl-4-

sulfonatophenyl)diazenyl]napht

halene-2-sulfonate

[2]

Common Names
Allura Red AC, FD&C Red 40,

Food Red 17
[2]

E Number E129

CAS Number 25956-17-6

Molecular Formula C₁₈H₁₄N₂Na₂O₈S₂ [3][4]

Molecular Weight 496.42 g/mol [2][3][4]

λmax (in water) ~504 nm [2][4]

Solubility Profile
The solubility of E129 is dictated by the polarity of the solvent and temperature. The presence

of two sulfonate groups in its structure renders it highly soluble in aqueous and other polar

solvents.

Solubility in Common Solvents
The following table summarizes the known solubility of E129 in various solvents. It is important

to note the conflicting reports regarding its solubility in ethanol, which may be due to

differences in the ethanol concentration used in various studies.
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Solvent Temperature
Solubility (
g/100 mL)

Qualitative
Description

References

Water 25 °C 22
Freely Soluble /

Highly Soluble
[1][3][5][6]

Ethanol (95%) Not Specified - Slightly Soluble [1][6]

Ethanol Not Specified - Insoluble [5]

Ethanol (50%) Not Specified - Slightly Soluble [3][4]

Glycerol Not Specified - Soluble [1][3][6]

Propylene Glycol Not Specified - Soluble [1][3][6]

Grease / Oil Not Specified - Insoluble [1][6]

Experimental Protocol: Determination of Equilibrium
Solubility
This protocol outlines a standard method for determining the solubility of E129 in a given

solvent using UV-Vis spectrophotometry.

Materials:

E129 powder

Solvent of interest

Volumetric flasks and pipettes

Centrifuge or filtration apparatus (e.g., 0.45 µm syringe filters)

Thermostatic shaker or water bath

UV-Vis Spectrophotometer

Procedure:
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Preparation of Saturated Solution: Add an excess amount of E129 powder to a known

volume of the solvent in a sealed container. The amount should be sufficient to ensure

undissolved solids remain after equilibration.

Equilibration: Place the container in a thermostatic shaker or water bath set to the desired

temperature (e.g., 25 °C). Agitate the mixture for a predetermined period (e.g., 24-48 hours)

to ensure equilibrium is reached.

Phase Separation: After equilibration, cease agitation and allow the undissolved solid to

settle. To ensure complete separation of the solid from the liquid phase, centrifuge an aliquot

of the suspension or filter it through a membrane filter (e.g., 0.45 µm PTFE or PVDF). This

step must be performed quickly and at the same temperature to prevent precipitation or

further dissolution.

Sample Dilution: Accurately pipette a small volume of the clear, saturated supernatant into a

volumetric flask and dilute with the same solvent to a concentration that falls within the linear

range of a pre-established calibration curve.

Spectrophotometric Analysis: Measure the absorbance of the diluted solution at E129's

maximum absorption wavelength (λmax ≈ 504 nm in water). Use the pure solvent as a blank.

Concentration Calculation: Using the Beer-Lambert law (A = εbc) and a standard calibration

curve, calculate the concentration of E129 in the diluted sample.

Solubility Determination: Back-calculate the concentration in the original saturated solution,

accounting for the dilution factor. The result is the equilibrium solubility of E129 in that

solvent at the specified temperature.
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Workflow for Determining Equilibrium Solubility.
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Stability Profile
E129 generally exhibits good stability under conditions typically found in food and

pharmaceutical processing, but it is susceptible to degradation under specific chemical and

physical stresses.[7]

Factors Affecting Stability
The stability of E129 is influenced by pH, light, heat, and the presence of oxidizing or reducing

agents.
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Factor Observation References

pH

Good stability in the pH range

of 3 to 8 with no appreciable

change. The solution is red in

acidic and neutral conditions

and dark red in basic

conditions.

[1][6]

Light

Generally reported as having

"very good" stability to light.

However, it is also described

as "light sensitive," and

photodegradation can occur

under UV irradiation.

[1][6][8]

Heat

Good stability to heat and

thermal processing.

Degradation rate increases

with temperature, but it is

generally stable under typical

cooking and pasteurization

conditions.

[1][6][9]

Oxidizing Agents

Reports are contradictory.

Some sources state "fair to

poor" stability, while others

claim "excellent resistance." It

is known to be degraded by

strong oxidizing agents like

sodium hypochlorite (bleach).

[1][6][10]

Sugars

Shows no appreciable change

in stability in 10% sugar

systems.

[1][6]

Other

Good resistance to salt and

acids like citric and tartaric

acid. Tolerates sulfur dioxide

well.

[1][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8140658.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8140658_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8140658.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8140658_EN.htm
https://www.researchgate.net/publication/237084020_The_synthetic_food_colouring_agent_Allura_Red_AC_E129_is_not_genotoxic_in_a_flow_cytometry-based_micronucleus_assay_in_vivo
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8140658.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8140658_EN.htm
https://crimsonpublishers.com/ntnf/pdf/NTNF.000550.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8140658.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8140658_EN.htm
https://www.azom.com/article.aspx?ArticleID=22096
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8140658.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8140658_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8140658.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8140658_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Kinetic Analysis of Oxidative
Degradation
This protocol describes a method to evaluate the stability of E129 in the presence of an

oxidizing agent (e.g., sodium hypochlorite) by monitoring its degradation kinetics.

Materials:

Stock solution of E129 of known concentration

Degrading agent solution (e.g., commercial bleach, diluted to a known concentration of

NaClO)

Buffer solutions for pH control

Deionized water

UV-Vis Spectrophotometer with a thermostatted cuvette holder

Procedure:

System Setup: Set the spectrophotometer to kinetic mode to measure absorbance at λmax

(~504 nm) at regular time intervals (e.g., every 5 seconds). Set the temperature of the

cuvette holder to the desired value (e.g., 25 °C).

Reagent Preparation: In a cuvette, pipette the required volumes of buffer and E129 stock

solution. Dilute with deionized water to a final volume that will accommodate the addition of

the degrading agent (e.g., total volume of 3 mL). The initial E129 concentration should yield

an absorbance value within the optimal range of the instrument (typically 0.1 - 1.0).

Blank Measurement: Use a cuvette containing the buffer and deionized water to zero the

instrument.

Reaction Initiation: Place the cuvette with the E129 solution in the spectrophotometer. To

initiate the reaction, rapidly add a known volume of the degrading agent solution, mix quickly

by inversion or with a pipette, and immediately start the kinetic measurement.
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Data Acquisition: Record the absorbance at λmax as a function of time until the reaction is

complete or has progressed significantly (e.g., for 5-10 minutes). The absorbance will

decrease as the E129 chromophore is destroyed.

Data Analysis:

Convert the absorbance data to concentration at each time point using the Beer-Lambert

law.

Plot concentration versus time to observe the reaction rate.

To determine the reaction order, plot ln[E129] vs. time (for first-order kinetics) and 1/[E129]

vs. time (for second-order kinetics). The plot that yields a straight line indicates the order

of the reaction with respect to E129. The degradation of E129 often follows pseudo-first-

order kinetics.[8]

The slope of the linear plot gives the rate constant (k).
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Factors Influencing the Stability of E129.

Conclusion
Allura Red AC (E129) is a versatile colorant characterized by high solubility in water and other

polar solvents like glycerol and propylene glycol. It is generally stable across a wide pH range

(3-8) and to heat encountered in standard processing, making it suitable for a vast array of

applications. However, its stability is compromised by exposure to strong oxidizing agents and

prolonged exposure to UV light. Contradictory reports on its stability towards oxidation and light

warrant application-specific testing. The provided protocols offer a standardized framework for

researchers and developers to precisely quantify the solubility and stability of E129, ensuring

optimal performance and quality in final product formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15611244#solubility-and-stability-of-e129-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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